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Compound of Interest

Compound Name: NVP-ACC789

CAS No.: 300842-64-2

Cat. No.: B1666487

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of NVP-ACC789. As a potent kinase inhibitor, stringent

adherence to these guidelines is critical to ensure personnel safety and maintain experimental

integrity. This guide is intended to be a primary resource for laboratory safety and chemical

handling, establishing a foundation of trust and value beyond the product itself.

I. Personal Protective Equipment (PPE)
The primary defense against exposure to potent compounds like NVP-ACC789 is the

consistent and correct use of appropriate Personal Protective Equipment (PPE). Below is a

summary of the required PPE, followed by a more detailed breakdown.

Table 1: Personal Protective Equipment for Handling NVP-ACC789
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

II. Experimental Protocols: Safe Handling and
Solution Preparation
All handling of solid NVP-ACC789 and its concentrated solutions should be performed in a

designated area, such as a chemical fume hood or a Class II Biological Safety Cabinet (BSC),

to minimize the risk of aerosolization and inhalation.[2]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

designated workspace by lining it with absorbent, disposable bench paper. Have a clearly

labeled hazardous waste container ready for all disposable items.

Weighing: If weighing the solid form of the compound, do so within the containment of a

fume hood or BSC. Use a tared weigh boat to minimize the dispersion of the powder.

Reconstitution: When preparing solutions, add the solvent to the solid compound slowly and

carefully to avoid splashing. Use a properly calibrated pipette for accurate measurement.

Labeling: Clearly label all vials and tubes containing NVP-ACC789 with the compound

name, concentration, date, and appropriate hazard symbols.

Post-Handling: After handling, wipe down the work surface with an appropriate deactivating

agent (if known) or a suitable solvent (e.g., 70% ethanol), followed by water. Dispose of all
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contaminated materials, including gloves, bench paper, and pipette tips, in the designated

hazardous waste container.

Diagram 1: Experimental Workflow for Safe Handling of NVP-ACC789

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666487#personal-protective-equipment-for-
handling-nvp-acc789]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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